Cas no 1257849-73-2 (3-Methyl-1H-pyrazole-4-carbaldehyde)

3-Methyl-1H-pyrazole-4-carbaldehyde is a versatile heterocyclic aldehyde with applications in organic synthesis and pharmaceutical intermediates. Its pyrazole core and aldehyde functionality make it a valuable building block for constructing more complex molecules, particularly in the development of agrochemicals, pharmaceuticals, and coordination chemistry. The compound's reactivity allows for selective modifications, enabling the synthesis of derivatives with tailored properties. Its stability under standard conditions ensures ease of handling and storage. Researchers value this compound for its role in synthesizing biologically active compounds, including potential drug candidates and ligands for metal complexes. The structural features of 3-methyl-1H-pyrazole-4-carbaldehyde contribute to its utility in diverse synthetic pathways.
3-Methyl-1H-pyrazole-4-carbaldehyde structure
1257849-73-2 structure
Product Name:3-Methyl-1H-pyrazole-4-carbaldehyde
CAS No:1257849-73-2
MF:C5H7ClN2O
MW:146.57487988472
CID:889767
Update Time:2026-04-29

3-Methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-1H-pyrazole-4-carbaldehyde
    • 3-Methyl-1H-pyrazole-4-carbaldehyde hydrochloride (1:1)
    • Inchi: InChI=1S/C5H6N2O.ClH/c1-4-5(3-8)2-6-7-4;/h2-3H,1H3,(H,6,7);1H
    • InChI Key: HTVPUAUWOQAWJZ-UHFFFAOYSA-N
    • SMILES: CC1=NNC=C1C=O.Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1

3-Methyl-1H-pyrazole-4-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB552182-100 mg
5-Methyl-1H-pyrazole-4-carbaldehyde hydrochloride; .
1257849-73-2
100MG
€281.90 2022-03-24
abcr
AB552182-250 mg
5-Methyl-1H-pyrazole-4-carbaldehyde hydrochloride; .
1257849-73-2
250MG
€381.10 2022-03-24
abcr
AB552182-500 mg
5-Methyl-1H-pyrazole-4-carbaldehyde hydrochloride; .
1257849-73-2
500MG
€528.40 2022-03-24
abcr
AB552182-1 g
5-Methyl-1H-pyrazole-4-carbaldehyde hydrochloride; .
1257849-73-2
1g
€676.70 2022-03-24
abcr
AB552182-2 g
5-Methyl-1H-pyrazole-4-carbaldehyde hydrochloride; .
1257849-73-2
2g
€897.70 2022-03-24
Ambeed
A760391-25g
3-Methyl-1H-pyrazole-4-carbaldehyde hydrochloride
1257849-73-2 97+%
25g
$200.0 2024-04-25
Ambeed
A760391-100g
3-Methyl-1H-pyrazole-4-carbaldehyde hydrochloride
1257849-73-2 97+%
100g
$777.0 2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1391765-25g
3-Methyl-1H-pyrazole-4-carbaldehyde hydrochloride
1257849-73-2 97+%
25g
¥1944.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1391765-100g
3-Methyl-1H-pyrazole-4-carbaldehyde hydrochloride
1257849-73-2 97+%
100g
¥7801.00 2024-08-09

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